Cas no 677326-85-1 (4-[(4-nitrophenyl)carbamoylamino]benzenesulfonyl Chloride)

• Product Name: 4-[(4-nitrophenyl)carbamoylamino]benzenesulfonyl Chloride
• CAS No: 677326-85-1
• MF: C₁₃H₁₀ClN₃O₅S
• MW: 355.753600597382
• CID: 1721170
• PubChem ID: 2760236
• Update Time: 2025-06-30

4-[(4-nitrophenyl)carbamoylamino]benzenesulfonyl Chloride Chemical and Physical Properties

Names and Identifiers

• 4-[(4-nitrophenyl)carbamoylamino]benzenesulfonyl chloride
• AC1MC283
• CTK7G5872
• AG-A-70265
• KB-188639
• 4-[3-(4-Nitrophenyl)ureido]benzenesulfonyl
• 4-[3-(4-nitrophenyl)ureido]benzenesulfonyl chloride
• 677326-85-1
• DTXSID00375068
• 4-(3-(4-Nitrophenyl)ureido)benzene-1-sulfonyl chloride
• 4-[(4-nitrophenyl)carbamoylamino]benzenesulfonyl Chloride

• MDL： MFCD03424848
• Inchi： 1S/C13H10ClN3O5S/c14-23(21,22)12-7-3-10(4-8-12)16-13(18)15-9-1-5-11(6-2-9)17(19)20/h1-8H,(H2,15,16,18)
• InChI Key： LNIURRRAXLGQOI-UHFFFAOYSA-N
• SMILES： ClS(C1C=CC(=CC=1)NC(NC1C=CC(=CC=1)[N+](=O)[O-])=O)(=O)=O

Computed Properties

• Exact Mass: 355.00300
• Monoisotopic Mass: 355.0029693g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 529
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 130Ų

Experimental Properties

• PSA: 129.47000
• LogP: 4.91630

Additional information on 4-[(4-nitrophenyl)carbamoylamino]benzenesulfonyl Chloride

4-[(4-Nitrophenyl)Carbamoylamino]Benzenesulfonyl Chloride: A Comprehensive Overview

4-[(4-Nitrophenyl)Carbamoylamino]Benzenesulfonyl Chloride, also known by its CAS number 677326-85-1, is a highly specialized organic compound with significant applications in the fields of pharmaceuticals, agrochemicals, and advanced materials. This compound is characterized by its unique structure, which combines a sulfonamide group with a nitrophenyl moiety, making it a versatile building block in organic synthesis. Recent studies have highlighted its potential in the development of novel bioactive molecules and its role in enhancing the efficiency of chemical reactions.

The molecular structure of 4-[(4-Nitrophenyl)Carbamoylamino]Benzenesulfonyl Chloride consists of a benzene ring substituted with a sulfonamide group (-SO₂NH-) and a nitrophenyl group (-C₆H₄NO₂). The sulfonamide group is known for its ability to act as a leaving group in substitution reactions, while the nitrophenyl group introduces electron-withdrawing effects, enhancing the reactivity of the molecule. This combination makes it an ideal candidate for use in Suzuki-Miyaura couplings, Buchwald-Hartwig aminations, and other cross-coupling reactions.

Recent research has focused on the application of this compound in drug discovery. For instance, studies have demonstrated its utility in the synthesis of kinase inhibitors, which are critical in the treatment of various cancers. The ability of 4-[(4-Nitrophenyl)Carbamoylamino]Benzenesulfonyl Chloride to form stable amide bonds with a wide range of amines has made it a valuable intermediate in the construction of complex molecular architectures. Additionally, its role in the development of peptide-based drugs has been explored, with promising results in preclinical models.

In the realm of agrochemicals, this compound has shown potential as a precursor for herbicides and fungicides. Its ability to undergo nucleophilic aromatic substitution reactions under mild conditions has facilitated the synthesis of novel bioactive compounds with improved efficacy and reduced environmental impact. Recent advancements in green chemistry have further enhanced its applicability by enabling its use in solvent-free reaction systems and catalytic processes.

The synthesis of 4-[(4-Nitrophenyl)Carbamoylamino]Benzenesulfonyl Chloride typically involves multi-step processes that require precise control over reaction conditions. Key steps include the formation of intermediates such as 4-nitroaniline derivatives and their subsequent conversion into sulfonamides. Researchers have recently reported optimized synthetic routes that minimize waste generation and improve yield, aligning with sustainable chemistry principles.

In terms of physical properties, this compound exhibits a melting point of approximately 180°C and is soluble in common organic solvents such as dichloromethane and dimethylformamide. Its stability under thermal and photochemical conditions has been extensively studied, with findings indicating that it remains stable under normal storage conditions but requires protection from moisture due to its hygroscopic nature.

The application of computational chemistry tools has provided deeper insights into the electronic structure and reactivity patterns of 4-[(4-Nitrophenyl)Carbamoylamino]Benzenesulfonyl Chloride. Density functional theory (DFT) calculations have revealed that the sulfonamide group significantly polarizes the molecule, facilitating nucleophilic attack during reactions. These findings have been instrumental in guiding experimental designs for new synthetic pathways and reaction optimizations.

In conclusion, 4-[(4-Nitrophenyl)Carbamoylamino]Benzenesulfonyl Chloride, CAS number 677326-85-1, stands as a testament to the ingenuity of modern organic chemistry. Its unique structure, combined with recent advancements in synthetic methodologies and computational modeling, positions it as a key player in diverse fields ranging from drug discovery to sustainable materials development. As research continues to uncover new applications and optimize existing processes, this compound is poised to make even greater contributions to scientific progress.